Cas no 105124-98-9 (3,3':4',3''-Terthiophene)

3,3':4',3''-Terthiophene structure
3,3':4',3''-Terthiophene structure
Product Name:3,3':4',3''-Terthiophene
CAS No:105124-98-9
MF:C12H8S3
MW:248.386919021606
CID:146684
PubChem ID:184440
Update Time:2025-04-19

3,3':4',3''-Terthiophene Chemical and Physical Properties

Names and Identifiers

    • 3,3':4',3''-Terthiophene
    • 3,4-di(thiophen-3-yl)thiophene
    • UNII-Y7O1CPR2TH
    • 4-(thiophen-3-yl)-3,3'-bithiophene
    • NSC-700232
    • SCHEMBL22734811
    • NSC700232
    • NCI60_035966
    • DTXSID90909351
    • 3,4-bis(3-thienyl)thiophene
    • 1~3~,2~3~:2~4~,3~3~-Terthiophene
    • 105124-98-9
    • CHEMBL1967882
    • NSC 700232
    • Y7O1CPR2TH
    • Inchi: 1S/C12H8S3/c1-3-13-5-9(1)11-7-15-8-12(11)10-2-4-14-6-10/h1-8H
    • InChI Key: GGJALWBSCQLFFP-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CSC=C2)C(=C1)C1=CSC=C1

Computed Properties

  • Exact Mass: 247.97894
  • Monoisotopic Mass: 247.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.318
  • Boiling Point: 239.3°C at 760 mmHg
  • Flash Point: 70.7°C
  • Refractive Index: 1.672
  • PSA: 0
  • LogP: 5.20510
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